Cas no 1416047-44-3 (5,8-bis(5-bromothiophen-2-yl)-6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)quinoxaline)

• Product Name: 5,8-bis(5-bromothiophen-2-yl)-6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)quinoxaline
• CAS No: 1416047-44-3
• MF: C₄₀H₃₈Br₂F₂N₂O₂S₂
• MW: 840.676733493805
• CID: 1065714
• PubChem ID: 91885153
• Update Time: 2025-06-15

5,8-bis(5-bromothiophen-2-yl)-6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 5,8-bis(5-bromothiophen-2-yl)-6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)quinoxaline
• 5,8-bis(5-bromothiophen-2-yl)-6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)quinoxaline
• 5,8-bis(5-bromothiophen-2-yl)-6,7-difluoro-2,3-bis(3-hexoxyphenyl)quinoxaline
• SCHEMBL22831404
• 1416047-44-3
• 5,8-bis(5-bromothiophen-2-yl)-6,7-difluoro-2,3-bis[3-(hexyloxy)phenyl]quinoxaline
• DB-100120

• Inchi： 1S/C40H38Br2F2N2O2S2/c1-3-5-7-9-21-47-27-15-11-13-25(23-27)37-38(26-14-12-16-28(24-26)48-22-10-8-6-4-2)46-40-34(30-18-20-32(42)50-30)36(44)35(43)33(39(40)45-37)29-17-19-31(41)49-29/h11-20,23-24H,3-10,21-22H2,1-2H3
• InChI Key： LHZOONDTPDMAQE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C(C(=C(C3=CC=C(S3)Br)C3C2=NC(C2=CC=CC(=C2)OCCCCCC)=C(C2=CC=CC(=C2)OCCCCCC)N=3)F)F)S1

Computed Properties

• Exact Mass: 840.06890g/mol
• Monoisotopic Mass: 838.07095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 16
• Complexity: 933
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 5,8-bis(5-bromothiophen-2-yl)-6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)quinoxaline

Introduction to 5,8-bis(5-bromothiophen-2-yl)-6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)quinoxaline (CAS No. 1416047-44-3)

The compound 5,8-bis(5-bromothiophen-2-yl)-6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)quinoxaline, identified by its CAS number 1416047-44-3, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural motif incorporates multiple pharmacophoric elements, including bromothiophene, difluoro, and hexyloxy substituents, which contribute to its unique chemical and biological properties.

Recent research has highlighted the importance of quinoxaline derivatives in pharmaceutical discovery. Quinoxalines are heterocyclic compounds known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of fluorine atoms at the 6,7-difluoro position enhances the metabolic stability and binding affinity of the molecule, making it a promising candidate for further investigation. Additionally, the presence of 5-bromothiophen-2-yl and 3-(hexyloxy)phenyl groups introduces additional layers of functionality that can modulate receptor interactions and improve pharmacokinetic profiles.

In the context of contemporary drug discovery, the synthesis and characterization of this compound have been driven by the need for more selective and potent therapeutic agents. The hexyloxy moiety in particular has been shown to enhance solubility and bioavailability, which are critical factors in drug development. This feature is particularly relevant in formulations intended for oral administration or targeted delivery systems. Furthermore, the bromothiophene ring contributes to the molecule's lipophilicity, which can be advantageous for crossing biological membranes.

Advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies have revealed that it interacts with several key biological targets, including enzymes and receptors implicated in various diseases. Notably, preliminary experiments suggest that this compound exhibits inhibitory activity against enzymes such as kinases and phosphodiesterases, which are central to pathways involved in cancer progression. The dual presence of bromothiophene and difluoro groups appears to synergize in enhancing binding affinity while minimizing off-target effects.

The synthesis of 5,8-bis(5-bromothiophen-2-yl)-6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)quinoxaline involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include cross-coupling reactions between halogenated thiophenes and aryl halides, followed by functional group transformations such as fluorination and alkylation. The use of palladium catalysts has been particularly effective in facilitating these reactions while maintaining regioselectivity. Recent improvements in catalytic systems have further streamlined the synthesis process, reducing both reaction times and waste generation.

From a mechanistic perspective, the biological activity of this compound is thought to arise from its ability to modulate intracellular signaling pathways. For instance, inhibition of kinases can lead to disruptions in cell proliferation and survival cascades, making it a viable candidate for anticancer therapy. Additionally, interactions with other enzymes or receptors may contribute to its broader therapeutic potential. Structural modifications based on initial findings could further refine its pharmacological profile.

Future directions in research may focus on exploring derivatives of this compound with altered substituents to enhance specific biological activities or improve pharmacokinetic properties. The versatility of quinoxaline chemistry allows for numerous structural variations that can be systematically screened for optimal efficacy. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.

The development of novel therapeutic agents is a dynamic field that relies on interdisciplinary collaboration and innovative approaches. The compound 5,8-bis(5-bromothiophen-2-yl)-6,7-difluoro-2,3-bis(3-(hexyloxy)phenyl)quinoxaline exemplifies how structural complexity can be leveraged to create molecules with tailored biological functions. As research progresses，this compound is poised to make significant contributions to pharmaceutical innovation，offering new hope for treating a variety of diseases.